Cas no 779332-75-1 (1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-dodecyl-)

1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-dodecyl- structure
779332-75-1 structure
Product Name:1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-dodecyl-
CAS No:779332-75-1
MF:C15H27N3O3
MW:297.39318394661
CID:530522
PubChem ID:15946275
Update Time:2025-04-19

1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-dodecyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-dodecyl-
    • 1-dodecyl-1,3,5-triazinane-2,4,6-trione
    • DTXSID10580126
    • 779332-75-1
    • SCHEMBL11357728
    • Inchi: 1S/C15H27N3O3/c1-2-3-4-5-6-7-8-9-10-11-12-18-14(20)16-13(19)17-15(18)21/h2-12H2,1H3,(H2,16,17,19,20,21)
    • InChI Key: LSIRZJSYTXAEGV-UHFFFAOYSA-N
    • SMILES: O=C1NC(NC(N1CCCCCCCCCCCC)=O)=O

Computed Properties

  • Exact Mass: 297.20524173g/mol
  • Monoisotopic Mass: 297.20524173g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 11
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 78.5Ų
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